Cas no 5414-91-5 (N-(4-aminophenyl)sulfonylacetamide)

N-(4-aminophenyl)sulfonylacetamide structure
5414-91-5 structure
Product Name:N-(4-aminophenyl)sulfonylacetamide
CAS No:5414-91-5
MF:C8H10AlN2O3S
MW:241.223139286041
CID:939888
PubChem ID:54611751
Update Time:2025-04-19

N-(4-aminophenyl)sulfonylacetamide Chemical and Physical Properties

Names and Identifiers

    • N-(4-aminophenyl)sulfonylacetamide
    • aluminum,N-(4-aminophenyl)sulfonylacetamide
    • NSC-10678
    • 5414-91-5
    • NSC10678
    • Inchi: 1S/C8H10N2O3S.Al/c1-6(11)10-14(12,13)8-4-2-7(9)3-5-8;/h2-5H,9H2,1H3,(H,10,11);
    • InChI Key: LCORAGDOUJXGPX-UHFFFAOYSA-N
    • SMILES: S(C1C=CC(=CC=1)N)(NC(C)=O)(=O)=O.[Al]

Computed Properties

  • Exact Mass: 244.04600
  • Monoisotopic Mass: 241.0227518g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 299
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 97.6Ų

Experimental Properties

  • PSA: 97.64000
  • LogP: 2.48400
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